Cas no 85955-59-5 ((R) Lisinopril)

(R)-Lisinopril is the enantiomer of the widely used angiotensin-converting enzyme (ACE) inhibitor Lisinopril. As a stereospecific form, (R)-Lisinopril exhibits distinct pharmacological properties, potentially offering improved binding affinity and selectivity for the ACE active site. Its chiral purity enhances metabolic stability, reducing off-target effects compared to the racemic mixture. (R)-Lisinopril demonstrates potent antihypertensive and cardioprotective effects by inhibiting the conversion of angiotensin I to angiotensin II, thereby modulating vasoconstriction and aldosterone secretion. This enantiomer is of particular interest in research for optimizing therapeutic efficacy while minimizing adverse reactions. Its well-defined stereochemistry also facilitates precise pharmacokinetic and pharmacodynamic studies in cardiovascular applications.

(R) Lisinopril structure

Product Name:(R) Lisinopril

CAS No:85955-59-5

MF:C₂₁H₃₁N₃O₅

MW:405.487945795059

CID:991268

PubChem ID:55187

Update Time:2025-06-07

(R) Lisinopril Chemical and Physical Properties

Names and Identifiers

- (R) Lisinopril
- (R)-Lisinopril Sodium Salt
- (2S)-1-[(2S)-6-amino-2-[[(1R)-1-carboxy-3-phenylpropyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
- (R)-LISINOPRIL
- (2S)-1-[(2S)-6-amino-2-[[(2R)-1-hydroxy-1-oxo-4-phenylbutan-2-yl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
- N2-((R)-1-carboxy-3-phenylpropyl)-L-lysyl-L-proline
- L-Proline, 1-[N2-(1-carboxy-3-phenylpropyl)-L-lysyl]-, (R)- (ZCI)
- N2-[(1R)-1-Carboxy-3-phenylpropyl]-L-lysyl-L-proline (ACI)
- (2S)-1-[(2S)-6-Amino-2-[[(1R)-1-carboxy-3-phenylpropyl]amino]hexanoyl]pyrrole-2-carboxylic acid
- LISINOPRIL EPIMER (USP IMPURITY)
- L-Proline, 1-(N2-(1-carboxy-3-phenylpropyl)-L-lysyl)-, (R)-
- LISINOPRIL EPIMER [USP IMPURITY]
- Lisinopril R,S,S-isomer
- DTXCID10157776
- Lisinopril specified impurity E [EP]
- (2S)-1-((2S)-6-Amino-2-(((1R)-1-carboxy-3-phenylpropyl)amino)hexanoyl)pyrrolidine-2-carboxylic acid
- LISINOPRIL IMPURITY E [EP IMPURITY]
- 85955-59-5
- 5W66M58H0T
- UNII-5W66M58H0T
- L-Proline, N2-((1R)-1-carboxy-3-phenylpropyl)-L-lysyl-
- (S)-1-((S)-6-Amino-2-(((R)-1-carboxy-3-phenylpropyl)amino)hexanoyl)pyrrolidine-2-carboxylicacid
- Lisinopril specified impurity E
- Lisinopril Impurity E
- PD128766
- LISINOPRIL IMPURITY E (EP IMPURITY)
- (S)-1-((S)-6-Amino-2-(((R)-1-carboxy-3-phenylpropyl)amino)hexanoyl)pyrrolidine-2-carboxylic acid
- DTXSID10235285
- Q27262951
- Inchi： 1S/C21H31N3O5/c22-13-5-4-9-16(19(25)24-14-6-10-18(24)21(28)29)23-17(20(26)27)12-11-15-7-2-1-3-8-15/h1-3,7-8,16-18,23H,4-6,9-14,22H2,(H,26,27)(H,28,29)/t16-,17+,18-/m0/s1
- InChI Key： RLAWWYSOJDYHDC-KSZLIROESA-N
- SMILES： C(N1CCC[C@H]1C(=O)O)(=O)[C@H](CCCCN)N[C@@H](C(=O)O)CCC1C=CC=CC=1

Computed Properties

Exact Mass: 405.22600
Monoisotopic Mass: 405.22637110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 12
Complexity: 550
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.9
Topological Polar Surface Area: 133Å²

Experimental Properties

PSA: 132.96000
LogP: 2.26430

(R) Lisinopril Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

(R) Lisinopril Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-212648-1 mg	(R)-Lisinopril Sodium Salt,	85955-59-5		1mg	￥3,685.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-212648-1mg	(R)-Lisinopril Sodium Salt,	85955-59-5		1mg	￥3685.00	2023-09-05
A2B Chem LLC	AD93772-1mg	(R)-Lisinopril Sodium Salt	85955-59-5	98	1mg	$1269.00	2024-04-19
A2B Chem LLC	AD93772-100mg	(R)-Lisinopril Sodium Salt	85955-59-5	98%	100mg	$3000.00	2024-04-19
1PlusChem	1P008GGC-1mg	(R)-Lisinopril Sodium Salt	85955-59-5	98	1mg	$2071.00	2025-02-24
1PlusChem	1P008GGC-100mg	(R)-Lisinopril Sodium Salt	85955-59-5	98%	100mg	$4326.00	2025-02-24

(R) Lisinopril Production Method

Production Method 1

583-06-2

117904-38-8

85955-59-5

Reaction Conditions

1.1 -
2.1 Reagents: Hydrogen Catalysts: Palladium

Reference

On the Michael type addition of dipeptides to 4-oxo-4-phenyl-2-butenoic acid derivatives

Fischer, Janos; et al, Monatshefte fuer Chemie, 1988, 119(5), 645-7

Production Method 2

85955-59-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium

Reference

On the Michael type addition of dipeptides to 4-oxo-4-phenyl-2-butenoic acid derivatives

Fischer, Janos; et al, Monatshefte fuer Chemie, 1988, 119(5), 645-7

Production Method 3

710-11-2

4583-24-8

85955-59-5

76547-98-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sodium cyanoborohydride Solvents: Water
1.2 Reagents: Dowex 50W

Reference

Synthesis of N2-[(S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (lisinopril)

Wu, M. T.; et al, Journal of Pharmaceutical Sciences, 1985, 74(3), 352-4

Production Method 4

90826-23-6

85955-59-5

76547-98-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Acetic acid
2.1 Reagents: Sodium hydroxide , Sodium cyanoborohydride Solvents: Water
2.2 Reagents: Dowex 50W

Reference

Synthesis of N2-[(S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (lisinopril)

Wu, M. T.; et al, Journal of Pharmaceutical Sciences, 1985, 74(3), 352-4

Production Method 5

16652-71-4

2389-60-8

85955-59-5

76547-98-3

Reaction Conditions

1.1 Reagents: Triethylamine , Dicyclohexylcarbodiimide Solvents: Dichloromethane
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Acetic acid
3.1 Reagents: Sodium hydroxide , Sodium cyanoborohydride Solvents: Water
3.2 Reagents: Dowex 50W

Reference

Synthesis of N2-[(S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (lisinopril)

Wu, M. T.; et al, Journal of Pharmaceutical Sciences, 1985, 74(3), 352-4

(R) Lisinopril Raw materials

(R) Lisinopril Preparation Products

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